Cas no 2732856-19-6 (rel-(2R)-2-{(tert-butoxy)carbonyl({5,6-dimethylthieno2,3-dpyrimidin-4-yl})amino}propanoic acid)

• Product Name: rel-(2R)-2-{(tert-butoxy)carbonyl({5,6-dimethylthieno2,3-dpyrimidin-4-yl})amino}propanoic acid
• CAS No: 2732856-19-6
• MF: C₁₆H₂₁N₃O₄S
• MW: 351.420642614365
• CID: 5666293
• PubChem ID: 165914598
• Update Time: 2025-07-02

rel-(2R)-2-{(tert-butoxy)carbonyl({5,6-dimethylthieno2,3-dpyrimidin-4-yl})amino}propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2732856-19-6
• EN300-27729660
• rel-(2R)-2-{[(tert-butoxy)carbonyl]({5,6-dimethylthieno[2,3-d]pyrimidin-4-yl})amino}propanoic acid
• rel-(2R)-2-{(tert-butoxy)carbonyl({5,6-dimethylthieno2,3-dpyrimidin-4-yl})amino}propanoic acid

• Inchi： 1S/C16H21N3O4S/c1-8-10(3)24-13-11(8)12(17-7-18-13)19(9(2)14(20)21)15(22)23-16(4,5)6/h7,9H,1-6H3,(H,20,21)/t9-/m1/s1
• InChI Key： NXUMJSBPBKFKND-SECBINFHSA-N
• SMILES： S1C(C)=C(C)C2C1=NC=NC=2N(C(=O)OC(C)(C)C)[C@@H](C(=O)O)C

Computed Properties

• Exact Mass: 351.12527733g/mol
• Monoisotopic Mass: 351.12527733g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 496
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 121Ų

Additional information on rel-(2R)-2-{(tert-butoxy)carbonyl({5,6-dimethylthieno2,3-dpyrimidin-4-yl})amino}propanoic acid

Rel-(2R)-2-{(tert-butoxy)carbonyl({5,6-dimethylthieno2,3-dpyrimidin-4-yl})amino}propanoic Acid (CAS No. 2732856-19-6): A Comprehensive Overview

Rel-(2R)-2-{(tert-butoxy)carbonyl({5,6-dimethylthieno2,3-dpyrimidin-4-yl})amino}propanoic acid, identified by its CAS number 2732856-19-6, is a sophisticated compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study in the quest for novel therapeutic agents.

The molecular structure of Rel-(2R)-2-{(tert-butoxy)carbonyl({5,6-dimethylthieno2,3-dpyrimidin-4-yl})amino}propanoic acid is characterized by a combination of functional groups that contribute to its unique chemical and biological properties. The presence of a tert-butoxy carbonyl group and an amino group linked to a thieno[2,3-d]pyrimidine core suggests potential roles in modulating various biological pathways. This architecture is particularly intriguing due to its resemblance to known bioactive scaffolds that have demonstrated efficacy in preclinical and clinical studies.

In recent years, there has been a surge in the exploration of heterocyclic compounds as pharmacophores due to their diverse biological activities and structural versatility. The thieno[2,3-d]pyrimidine scaffold, in particular, has been extensively studied for its potential applications in the treatment of various diseases, including cancer and infectious disorders. The incorporation of this motif into Rel-(2R)-2-{(tert-butoxy)carbonyl({5,6-dimethylthieno2,3-dpyrimidin-4-yl})amino}propanoic acid highlights its potential as a lead compound for further medicinal chemistry optimization.

The tert-butoxy carbonyl group in the molecule serves multiple purposes. It acts as a protecting group for the amino function during synthetic manipulations and can be selectively removed under specific conditions to reveal the reactive amine. This feature makes the compound valuable for synthetic applications where controlled reactivity is essential. Additionally, the tert-butoxy group enhances the solubility and stability of the compound, facilitating its handling and purification.

The amino group linked to the thieno[2,3-d]pyrimidine core is another critical feature that contributes to the biological activity of Rel-(2R)-2-{(tert-butoxy)carbonyl({5,6-dimethylthieno2,3-dpyrimidin-4-yl})amino}propanoic acid. This group can participate in hydrogen bonding interactions with biological targets, thereby influencing the compound's binding affinity and selectivity. Furthermore, the presence of two methyl groups at the 5 and 6 positions of the thieno ring adds another layer of structural complexity, which can be exploited to fine-tune pharmacokinetic properties such as metabolic stability and bioavailability.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of molecules with remarkable accuracy. By leveraging molecular docking simulations and quantum mechanical calculations, scientists have been able to identify potential binding modes of Rel-(2R)-2-{(tert-butoxy)carbonyl({5,6-dimethylthieno2,3-dpyrimidin-4-yl})amino}propanoic acid with various biological targets. These studies have provided valuable insights into how modifications at different positions of the molecule can enhance its potency and selectivity.

In vitro studies have begun to unravel the mechanisms by which this compound exerts its effects. Initial experiments suggest that it may interact with enzymes and receptors involved in cell signaling pathways relevant to diseases such as cancer and inflammation. The ability of Rel-(2R)-2-{(tert-butoxy)carbonyl({5,6-dimethylthieno2,3-dpyrimidin-4-yl})amino}propanoic acid to modulate these pathways could make it a promising candidate for further development into a therapeutic agent.

The synthesis of this compound presents both challenges and opportunities for medicinal chemists. The complex heterocyclic core requires multi-step synthetic strategies involving cyclization reactions and functional group interconversions. However, recent innovations in synthetic methodologies have made it possible to construct such molecules with greater efficiency and precision. These advancements are crucial for enabling rapid screening of large libraries of derivatives to identify compounds with improved pharmacological profiles.

The potential applications of Rel-(2R)-2-{(tert-butoxy)carbonyl({5,6-dimethylthieno2,3-dpyrimidin-4-yl})amino}propanoic acid extend beyond traditional therapeutic areas. Its unique structure suggests potential utility in drug discovery efforts aimed at developing treatments for emerging infectious diseases and neurological disorders. As our understanding of disease mechanisms continues to evolve, compounds like this one may play a pivotal role in addressing unmet medical needs.

The development of new pharmaceuticals is often hampered by issues related to drug resistance and off-target effects. The multifaceted nature of Rel-(2R)-2-{(tert-butoxy)carbonyl({5,6-dimethylthieno2,3-dpyrimidin-4-yl})amino}propanoic acid, with its ability to interact with multiple targets and modulate various pathways, offers a promising approach to overcoming these challenges. By designing molecules that can engage multiple components within a disease pathway simultaneously, researchers hope to develop more effective and durable treatments.

In conclusion, Rel-(2R)-2-{(tert-butoxy)carbonyl({5,6-dimethylthieno2,3-dpyrimidin-4-yl})amino}propanoic acid (CAS No. 2732856-19-6) represents a significant advancement in pharmaceutical research. Its unique structure and promising biological activities make it a valuable tool for further exploration in drug discovery efforts aimed at treating various diseases. As research continues to uncover new insights into its mechanisms of action and potential applications，this compound is poised to play an important role in shaping the future of medicine.